molecular formula C9H6ClFN2 B6242310 1-Chloro-4-fluoroisoquinolin-6-amine CAS No. 2377033-30-0

1-Chloro-4-fluoroisoquinolin-6-amine

Cat. No.: B6242310
CAS No.: 2377033-30-0
M. Wt: 196.61 g/mol
InChI Key: FVLZMDNJNICLIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Chloro-4-fluoroisoquinolin-6-amine (molecular formula: C₉H₆ClFN₂; molecular weight: 196.61 g/mol) is a halogenated isoquinoline derivative characterized by chloro (Cl), fluoro (F), and amine (NH₂) substituents at positions 1, 4, and 6, respectively. This compound is commercially available through Enamine Ltd. and is primarily utilized in medicinal chemistry and drug discovery due to the isoquinoline scaffold's prevalence in bioactive molecules .

Properties

CAS No.

2377033-30-0

Molecular Formula

C9H6ClFN2

Molecular Weight

196.61 g/mol

IUPAC Name

1-chloro-4-fluoroisoquinolin-6-amine

InChI

InChI=1S/C9H6ClFN2/c10-9-6-2-1-5(12)3-7(6)8(11)4-13-9/h1-4H,12H2

InChI Key

FVLZMDNJNICLIO-UHFFFAOYSA-N

Purity

95

Origin of Product

United States

Preparation Methods

The synthesis of 1-chloro-4-fluoroisoquinolin-6-amine typically involves multi-step reactions starting from commercially available precursorsIndustrial production methods may involve the use of catalysts and optimized reaction conditions to achieve higher yields and purity .

Chemical Reactions Analysis

1-Chloro-4-fluoroisoquinolin-6-amine undergoes various chemical reactions, including:

Scientific Research Applications

1-Chloro-4-fluoroisoquinolin-6-amine has several applications in scientific research:

Mechanism of Action

The mechanism of action of 1-chloro-4-fluoroisoquinolin-6-amine involves its interaction with specific molecular targets. The presence of chlorine and fluorine atoms enhances its binding affinity to certain enzymes and receptors, leading to the modulation of biological pathways. The exact molecular targets and pathways depend on the specific derivative and its intended application .

Comparison with Similar Compounds

Structural and Electronic Differences

The following table summarizes key structural analogs and their distinguishing features:

Compound Name Molecular Formula Molecular Weight (g/mol) Substituent Positions Key Features
1-Chloro-4-fluoroisoquinolin-6-amine C₉H₆ClFN₂ 196.61 Cl (1), F (4), NH₂ (6) Balanced electronic effects from Cl (electron-withdrawing) and F (polar).
4-Chloroisoquinolin-1-amine C₉H₇ClN₂ 178.62 Cl (4), NH₂ (1) Lacks fluorine; amine and Cl in swapped positions. Lower molecular weight.
6-(Trifluoromethyl)isoquinolin-1-amine C₁₀H₇F₃N₂ 220.17 CF₃ (6), NH₂ (1) Trifluoromethyl group enhances lipophilicity and metabolic stability.
6-Bromo-N-(3-(difluoromethyl)phenyl)quinolin-4-amine C₁₆H₁₁BrF₂N₂ 357.18 Br (6), difluoromethylphenyl Quinoline core; bulky aryl substituent influences steric interactions.

Functional Implications

  • Halogen Effects : The dual Cl/F substitution in the target compound may offer synergistic electronic effects, balancing reactivity (Cl as a leaving group) and polarity (F for hydrogen-bonding interactions) .
  • Core Scaffold Differences: Isoquinoline (target compound) vs. quinoline () cores influence π-π stacking and binding affinity in biological targets .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.